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Compound of Interest

Compound Name: Griseofulvin-d3

Cat. No.: B10821931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Griseofulvin-d3, a deuterated internal standard essential for the accurate quantification of the
antifungal drug Griseofulvin. This document outlines key suppliers, product specifications, and
a detailed experimental protocol for its use in liquid chromatography-mass spectrometry (LC-
MS) applications.

Commercial Availability of Griseofulvin-d3

Griseofulvin-d3 is available from several reputable suppliers of research chemicals and
analytical standards. The following table summarizes the offerings from prominent vendors,
providing a comparative overview of available quantities, catalog numbers, and stated purity
levels. Researchers are advised to contact the suppliers directly for the most current pricing
and availability information.
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. Catalog Available .
Supplier . Purity Form
Number(s) Quantities
Refer to
Santa Cruz Contact for N )
) sc-211598 ) Certificate of Solid
Biotechnology details )
Analysis
2.5mg, 10 mg, » )
LGC Standards TRC-G787503 Not specified Solid
25 mg
Cayman 500 pg, 1 mg, 5 >99% deuterated )
_ 33366 Solid
Chemical mg forms (d1-d3)
I 500 pg, 1 mg, 5 . :
Bertin Bioreagent 33366 Not specified Solid
mg
N Contact for N )
Pharmaffiliates PA STI 046050 ) Not specified Solid
details
Sigma-Aldrich 1 mg/mLin )
o G-038 1 mL ampule o Solution
(Cerilliant®) acetonitrile

Mechanism of Action: Disruption of Fungal Mitosis

Griseofulvin exerts its antifungal activity by disrupting the process of mitosis in susceptible
dermatophytes. The drug specifically targets tubulin, a protein that polymerizes to form
microtubules. These microtubules are critical components of the mitotic spindle, which is
responsible for the segregation of chromosomes during cell division. By binding to tubulin,
Griseofulvin inhibits the formation and function of the mitotic spindle, leading to an arrest of the
cell cycle in the metaphase stage and ultimately preventing fungal cell proliferation.[1][2]
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Caption: Signaling pathway of Griseofulvin's antifungal action.

Experimental Protocol: Quantification of
Griseofulvin in Plasma using LC-MS/MS

This section provides a detailed methodology for the quantification of Griseofulvin in plasma
samples using Griseofulvin-d3 as an internal standard.

1. Materials and Reagents:

e Griseofulvin analytical standard

o Griseofulvin-d3 (internal standard)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (or other relevant biological matrix)

2. Preparation of Stock and Working Solutions:
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Griseofulvin Stock Solution (1 mg/mL): Accurately weigh and dissolve Griseofulvin in
methanol.

Griseofulvin-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Griseofulvin-d3 in methanol.

Working Solutions: Prepare serial dilutions of the Griseofulvin stock solution in methanol to
create calibration standards. Prepare a working solution of Griseofulvin-d3 in methanol.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibration standard, quality control, or unknown), add 200 pL
of acetonitrile containing the Griseofulvin-d3 internal standard.

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.

. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)

o Mobile Phase A: 0.1% Formic acid in water

o Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A suitable gradient to separate Griseofulvin from matrix components.

o Flow Rate: 0.3 mL/min

o Injection Volume: 5 uL
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e Mass Spectrometry (MS) Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+)
o Multiple Reaction Monitoring (MRM) Transitions:

» Griseofulvin: Monitor the transition of the precursor ion to a specific product ion (e.qg.,
m/z 353.1 - 215.1).

» Griseofulvin-d3: Monitor the transition of the precursor ion to a specific product ion
(e.g., m/z 356.1 -~ 218.1).

o Optimize other MS parameters such as collision energy and declustering potential for
maximum signal intensity.

5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Griseofulvin to Griseofulvin-
d3 against the concentration of the calibration standards.

» Determine the concentration of Griseofulvin in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Caption: Experimental workflow for Griseofulvin quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Availability of Griseofulvin-
d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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griseofulvin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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